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Compound of Interest

Compound Name: L-Iditol-d8

Cat. No.: B13424347 Get Quote

L-Iditol-d8: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of L-Iditol-d8, a deuterated form of the

naturally occurring sugar alcohol, L-Iditol. Due to the limited availability of specific data for the

deuterated compound, this guide focuses on the well-documented properties of L-Iditol, with

the understanding that L-Iditol-d8 is primarily utilized as an internal standard in analytical

applications. The key difference lies in its increased molecular weight due to the presence of

eight deuterium atoms. This guide will cover the chemical and physical properties, synthesis,

and biological significance of L-Iditol, providing valuable information for its application in

research and drug development.

Chemical and Physical Properties
L-Iditol is a hexitol, a sugar alcohol with a six-carbon chain. Its chemical properties are

summarized in the table below. For L-Iditol-d8, the molecular weight is the primary

distinguishing feature from its non-deuterated counterpart.
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Property Value Reference

Molecular Formula C₆H₁₄O₆ [1]

Molecular Weight (L-Iditol) 182.17 g/mol [1]

Molecular Weight (L-Iditol-d8) Approx. 190.22 g/mol

CAS Number (L-Iditol) 488-45-9 [1]

Appearance White solid

Melting Point 78-80 °C

Solubility
Water: 50 mg/mL, clear,

colorless

IUPAC Name
(2S,3R,4R,5S)-hexane-

1,2,3,4,5,6-hexol

InChI Key
FBPFZTCFMRRESA-

UNTFVMJOSA-N

Synthesis and Preparation
The synthesis of L-Iditol typically involves the reduction of L-sorbose. A common method is the

catalytic hydrogenation of L-sorbose, which yields a mixture of D-sorbitol and L-iditol.

Subsequent purification is necessary to isolate L-iditol.

A patented method for preparing high-purity L-iditol involves the following steps:

Hydrogenation of L-sorbose: This step produces a mixture of D-sorbitol and L-iditol.

Bacterial Oxidation: The resulting mixture can be subjected to fermentation using

microorganisms like Acetobacter or Gluconobacter, which selectively convert D-sorbitol to L-

sorbose.

Chromatographic Separation: The final mixture of L-iditol and L-sorbose is then separated

using chromatography to obtain highly purified L-iditol.
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Derivatives of L-iditol, such as 1,6-diamino-1,6-dideoxy-2,3,4,5-tetra-O-methyl-L-iditol, have

been synthesized for use as monomers in the preparation of polyamides.

Experimental Protocols
While specific experimental protocols for L-Iditol-d8 are not readily available, the following

provides a general workflow for the preparation and purification of L-Iditol.

General Workflow for L-Iditol Preparation

L-Sorbose Catalytic Hydrogenation Mixture of
D-Sorbitol & L-Iditol

Bacterial Fermentation
(e.g., Acetobacter)

Mixture of
L-Iditol & L-Sorbose

Chromatographic
Purification

High-Purity
L-Iditol

L-Iditol

L-Iditol
2-Dehydrogenase

NAD+

L-Sorbose

NADH + H+

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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